Cas no 9005-82-7 (Amylose)
Amylose is a polysaccharide chain whose D-glucose group is linked by a- (1,4) glycosidic bond. There are about 200 glucose groups in the molecule, with a molecular weight of 1-2 × In addition to the sugar chains with a- (1,4) glycosidic linkages, there are also a- (1,6) glycosidic linkage branches in the amylopectin molecule. The molecule contains 300-400 glucose groups with a molecular weight > 2 × 107, the degree of polymerization is 7200, and each branch is also coiled into a spiral shape. Starch reacts with iodine in color, amylose is blue, and amylopectin is reddish brown< Br>
Amylose structure
Amylose Properties
Names and Identifiers
-
- Amylose
- Amylose from potato
- AMYLOSE B
- Amylose chain
- Aphidicolin,APC
- maltotriose
- alpha-maltotriose
- Amylotriose
- alpha-D-glucopyranosyl-(1->4)-alpha-D-glucopyranosyl-(1->4)-alpha-D-glucopyranose
- Triomaltose
- alpha-D-Glcp-(1->4)-alpha-D-Glcp-(1->4)-alpha-D-Glcp
- D-MALTOTRIOSE
- 3mbp
- 4ua8
- 2gh9
- Glycogen, ex bovine liver
- DSSTox_RID_83157
- DSSTox_CID_28889
- DSSTox_GSID_48963
- Amylose (MW=ca 2.800)
- 7TDQ74Y18L
- Maltotriose, >=90% (HPLC)
- AKOS040756030
- Porcelite
- 9005-82-7
- alpha-D-Glc, O-alpha-D-glc
- DB03277
- 1109-28-0
- MFCD00134652
- G-5580
- SCHEMBL35350
- CHEMBL1234363
- alpha-D-Glucopyranose, O-alpha-D-glucopyranosyl
- s6121
- (2R,3R,4S,5S,6R)-2-[(2R,3S,4R,5R,6R)-4,5-dihydroxy-2-(hydroxymethyl)-6-[(2R,3S,4R,5R,6S)-4,5,6-trihydroxy-2-(hydroxymethyl)oxan-3-yl]oxyoxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
- A8F45FE7-104D-4E31-8251-018FCC38EE04
- O-alpha-D-glucopyranosyl-(1->4)-O-alpha-D-glucopyranosyl-(1->4)-O-alpha-D-glucopyranose
- Beta-D-Glc, O-beta-D-Glc
- Beta-D-glucopyranose, O-beta-D-glucopyranosyl
- DTXSID90858850
- Beta-D-glucopyranose, O-alpha-D-glucopyranosyl
- alpha-D-Glucopyranose, O-alpha-D-glucopyranosyl-(1->4)-O-alpha-D-glucopyranosyl-(1->4)-
- FYGDTMLNYKFZSV-PXXRMHSHSA-N
- Alpha-D-glucopyranose, O-beta-D-glucopyranosyl
- Alpha-D-Glc, O-beta-D-Glc
- A894825
- NS00070374
- O-alpha-D-Glucopyranosyl-(1->4)-O-alpha-D-glucopyranosyl-(1->4)-D-Glucose
- AMYLOSE
- 133137-05-0
- M-0954
- CHEBI:27931
- 6401-81-6
- DTXCID9028889
- used as amylase substrate
- (2R,3R,4S,5S,6R)-2-((2R,3S,4R,5R,6R)-4,5-dihydroxy-2-(hydroxymethyl)-6-((2R,3S,4R,5R,6S)-4,5,6-trihydroxy-2-(hydroxymethyl)oxan-3-yl)oxyoxan-3-yl)oxy-6-(hydroxymethyl)oxane-3,4,5-triol
- +Expand
-
- MFCD00134652
- FYGDTMLNYKFZSV-PXXRMHSHSA-N
- 1S/C18H32O16/c19-1-4-7(22)8(23)12(27)17(31-4)34-15-6(3-21)32-18(13(28)10(15)25)33-14-5(2-20)30-16(29)11(26)9(14)24/h4-29H,1-3H2/t4-,5-,6-,7-,8+,9-,10-,11-,12-,13-,14-,15-,16+,17-,18-/m1/s1
- O1[C@@]([H])([C@@]([H])([C@]([H])([C@@]([H])([C@@]1([H])C([H])([H])O[H])O[C@]1([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O1)O[H])O[H])O[H])O[H])O[H])O[C@]1([H])[C@@]([H])(C([H])([H])O[H])O[C@@]([H])([C@@]([H])([C@@]1([H])O[H])O[H])O[H]
Computed Properties
- 502.15300
- 11
- 16
- 7
- 105.042593
- 34
- 641
- 0
- 15
- 0
- 0
- 0
- 1
- -6.9
- nothing
- 0
- 269
Experimental Properties
- -6.59580
- 246.68000
- 8798
- 145 ° (C=2, 1mol/L NaOH)
- 273°-275°C (dec.)
- 0.05 M NaOH: 1 mg/mL, slightly turbid, colorless
- White odorless and odorless powder
- Insoluble in cold water, ethanol and ether
- Sensitive to humidity
Amylose Price
Amylose Suppliers
Hubei Wande Chemical Co.,Ltd.
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CHEN DAN DAN
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Shanghai Acmec Biochemical Co.,Ltd
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JI ZHI SHI JI
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SHANG HAI YING XIN SHI YAN SHI SHE BEI Co., Ltd.
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MO HANG QI
17002132182
3146474380@qq.com
Shanghai Hansi Chemical Industry Co., Ltd.
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(CAS:9005-82-7)
GU JING LI
18939883912
sales@gh-reagent.com
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier
(CAS:9005-82-7)
A LA DING
anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier
(CAS:9005-82-7)
TANG SI LEI
15026964105
2881489226@qq.com
Amylose Related Literature
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1. 261. The mechanism of carbohydrase action. Part II. α-Amylolysis of linear substratesW. J. Whelan,P. J. P. Roberts J. Chem. Soc. 1953 1298
-
2. 978. Studies on Aspergillus niger. Part IX. The mechanism of glucamylase actionS. A. Barker,E. J. Bourne,J. G. Fleetwood J. Chem. Soc. 1957 4865
-
Xiaowei Li,Yan Zhao Chem. Sci. 2021 12 374
-
4. 260. The mechanism of carbohydrase action. Part I. The preparation and properties of maltodextrin substratesW. J. Whelan,J. M. Bailey,P. J. P. Roberts J. Chem. Soc. 1953 1293
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F. Grimaud,P. Faucard,L. Tarquis,S. Pizzut-Serin,P. Roblin,S. Morel,S. Le Gall,X. Falourd,A. Rolland-Sabaté,D. Lourdin,C. Moulis,M. Remaud-Siméon,G. Potocki-Veronese Green Chem. 2018 20 4012
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Xianglong Zhou,Chenrui Wang,Shuke Yue,Yong Zheng,Cheng Li,Wenwen Yu Food Funct. 2022 13 3453
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Yuri Choi,Kyubae Lee,Kailash C. Gupta,Soo-Young Park,Inn-Kyu Kang J. Mater. Chem. B 2015 3 8659
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Ellis C. O'Neill,Abdul M. Rashid,Clare E. M. Stevenson,Anne-Claire Hetru,A. Patrick Gunning,Martin Rejzek,Sergey A. Nepogodiev,Stephen Bornemann,David M. Lawson,Robert A. Field Chem. Sci. 2014 5 341
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Stanley Peat,W. J. Whelan,W. R. Rees J. Chem. Soc. 1956 44
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Svenja Krause,Stéphane Debon,Katharina P?lchen,Ralf Jakobi,Barbara Rega,Catherine Bonazzi,Tara Grauwet Food Funct. 2022 13 3206
9005-82-7 (Amylose) Related Products
- 57-50-1(D(+)-Sucrose)
- 585-88-6(Maltitol)
- 641-74-7((1R,2R,3S,4R)-1-((2R,3S,4S,5S)-3,4,5,6-Tetrahydroxytetrahydro-2H-pyran-2-yl)pentane-1,2,3,4,5-pentaol)
- 58-86-6(Xylose)
- 63-42-3(Lactose)
- 69-79-4(maltose)
- 87-72-9(L-Arabinopyranose)
- 97-30-3(Alpha-D-Methylglucoside)
- 547-25-1(turanose)
- 2033-24-1(2,2-Dimethyl-1,3-dioxane-4,6-dione)
Recommended suppliers
Shanghai Wibson Biotechnology Co., Ltd.
(CAS:9005-82-7)Amylose
99%
1kg
20
Amadis Chemical Company Limited
(CAS:9005-82-7)Amylose
99%/99%/99%
250g/500g/1kg
212.0/270.0/355.0